Cas no 1283718-30-8 (Methyl 5-chloro-6-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-chloro-6-(trifluoromethyl)picolinate
• CAS No: 1283718-30-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4903373
• Update Time: 2025-10-28

Methyl 5-chloro-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)5-3-2-4(9)6(13-5)8(10,11)12/h2-3H,1H3
• InChI Key： AKMDQMOURWDNCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-6-(trifluoromethyl)picolinate

Methyl 5-chloro-6-(trifluoromethyl)picolinate (CAS 1283718-30-8): A Versatile Chemical Intermediate for Modern Applications

Methyl 5-chloro-6-(trifluoromethyl)picolinate (CAS 1283718-30-8) is a highly specialized picolinate derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of chloro and trifluoromethyl substituents, offers remarkable chemical properties that make it valuable for various industrial applications.

The molecular structure of Methyl 5-chloro-6-(trifluoromethyl)picolinate features a pyridine ring core with strategically positioned functional groups. The presence of the electron-withdrawing trifluoromethyl group at the 6-position and the chloro substituent at the 5-position creates a distinctive electronic environment that influences its reactivity and interaction with other molecules. The methyl ester moiety further enhances its versatility as a synthetic building block.

In pharmaceutical research, Methyl 5-chloro-6-(trifluoromethyl)picolinate serves as a crucial intermediate for the synthesis of various bioactive compounds. Its structural features make it particularly valuable in the development of small molecule drugs targeting specific biological pathways. Recent studies have explored its potential in creating novel enzyme inhibitors, with particular interest in its application for kinase modulation - a hot topic in cancer research and inflammatory disease treatment.

The agrochemical industry has also recognized the value of CAS 1283718-30-8 as a precursor for crop protection agents. The trifluoromethyl group is known to enhance the biological activity and stability of many pesticides, making this compound particularly interesting for developing new generations of environmentally friendly pest control solutions. This aligns well with current market demands for sustainable agriculture practices and reduced environmental impact.

From a synthetic chemistry perspective, Methyl 5-chloro-6-(trifluoromethyl)picolinate offers multiple advantages. The compound demonstrates excellent thermal stability and solubility in common organic solvents, facilitating its use in various reaction conditions. Its crystalline nature at room temperature ensures easy handling and purification, while the ester functionality provides a convenient handle for further chemical modifications.

The global market for specialty chemical intermediates like Methyl 5-chloro-6-(trifluoromethyl)picolinate has been growing steadily, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Industry analysts project particular growth in demand for fluorinated compounds, as they continue to demonstrate superior performance in various applications. The unique combination of chloro and trifluoromethyl groups in this picolinate derivative positions it well within this expanding market segment.

Quality control of CAS 1283718-30-8 typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications. Current Good Manufacturing Practices (cGMP) standards are often applied during its production to guarantee consistency and reliability for end-users.

Recent innovations in green chemistry have also impacted the production processes for compounds like Methyl 5-chloro-6-(trifluoromethyl)picolinate. Researchers are exploring more sustainable synthetic routes that reduce waste generation and energy consumption while maintaining high yields. These developments respond to the growing industry emphasis on environmentally responsible chemical manufacturing.

Storage and handling of Methyl 5-chloro-6-(trifluoromethyl)picolinate require standard laboratory precautions. The compound should be kept in tightly sealed containers under appropriate conditions to maintain its stability over time. While not classified as hazardous under normal handling conditions, proper personal protective equipment should always be used when working with any chemical substance.

The future outlook for Methyl 5-chloro-6-(trifluoromethyl)picolinate appears promising, with potential applications expanding into new areas of materials science and specialty chemicals. Its unique structural features continue to attract interest from researchers exploring novel functional materials and electronic chemicals. As synthetic methodologies advance and the understanding of structure-activity relationships deepens, this compound is likely to find even broader utility across multiple industries.

For researchers and manufacturers seeking reliable sources of CAS 1283718-30-8, it's essential to partner with suppliers who can provide comprehensive technical data, including certificates of analysis and detailed safety information. The compound's growing importance in various applications underscores the need for consistent quality and reliable supply chains in the specialty chemicals market.